2-chloro-N-(3-chloro-5-fluorophenyl)acetamide

• IUPAC Name: 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide
• InChI: InChI=1S/C8H6Cl2FNO/c9-4-8(13)12-7-2-5(10)1-6(11)3-7/h1-3H,4H2,(H,12,13)
• InChI Key: WLFLRZWERSBICH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Cl)NC(=O)CCl
• Molecular Formula: C8H6Cl2FNO
• Molecular Weight: 222.04 g/mol

Description

2-chloro-N-(3-chloro-5-fluorophenyl)acetamide, also known as CF3-amide, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. It belongs to the class of amide compounds and has a molecular weight of 248.63 g/mol. The compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. The compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and physiological effects:
2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has been shown to have anti-inflammatory and anticancer effects in various animal models. The compound has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). In addition, 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. The compound has also been shown to have a low toxicity profile in animal models.

Advantages and Limitations for Lab Experiments

2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has several advantages for lab experiments, including its ease of synthesis and low toxicity profile. The compound can be synthesized through various methods and is relatively stable under normal laboratory conditions. However, 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has some limitations for lab experiments, including its low solubility in water and limited availability.

Future Directions

2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has potential applications in various fields, including medicine and imaging. Future research could focus on the development of more efficient synthesis methods for the compound and the optimization of its therapeutic properties. In addition, 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide could be studied for its potential use as a fluorescent probe for imaging applications. Further studies could also investigate the potential use of 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide in combination with other drugs for the treatment of inflammatory and cancer-related diseases.

Synthesis Methods

The synthesis of 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has been reported through various methods, including the reaction of 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide with trifluoromethyl iodide and potassium carbonate. Another method involves the reaction of 3-chloro-5-fluoroaniline with chloroacetyl chloride, followed by the reaction with ammonia and potassium carbonate. The compound has also been synthesized through the reaction of 3-chloro-5-fluoroaniline with chloroacetic acid, followed by the reaction with thionyl chloride and ammonia.

Scientific Research Applications

2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has been studied for its potential therapeutic properties, including its anti-inflammatory and anticancer effects. The compound has been shown to inhibit the production of inflammatory cytokines and reduce inflammation in various animal models. In addition, 2-chloro-N-(3-chloro-5-fluorophenyl)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. The compound has also been studied for its potential use as a fluorescent probe for imaging applications.